ethyl 5-methyl-4-oxo-3-(1H-pyrrol-1-yl)-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5-methyl-4-oxo-3-pyrrol-1-ylthieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C14H13N3O3S/c1-3-20-14(19)11-9(2)10-12(21-11)15-8-17(13(10)18)16-6-4-5-7-16/h4-8H,3H2,1-2H3
• InChI Key: UPMZJMSYQFXHBM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=CN(C2=O)N3C=CC=C3)C
• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including an ethyl group, a methyl group, a pyrrole ring, and a thieno[2,3-d]pyrimidine ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrole and pyrimidine rings, which are types of heterocyclic rings. These rings often contribute to the chemical properties and potential biological activities of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence and position of the functional groups, the size and shape of the molecule, and the presence of any charges or polar groups.

Scientific Research Applications

Synthesis and Biological Activity

Ethyl 5-methyl-4-oxo-3-(1H-pyrrol-1-yl)-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate is a chemical compound that has been explored for its potential in synthesizing various heterocyclic systems. It has been studied for its reactions with different reagents to produce compounds with potential biological activities. For instance, ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate was hydrolyzed and underwent cyclization to yield compounds that were tested against both Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi, demonstrating excellent biocidal properties in some cases (Youssef et al., 2011).

Synthetic Pathways and Heterocyclic Derivatives

The synthesis and reactions of Biginelli compounds, which are closely related to the target compound, have been extensively studied to explore the formation of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines. These studies show the versatility of such compounds in generating diverse heterocyclic systems, indicating the potential utility of this compound in synthetic organic chemistry and the development of new pharmaceuticals (Kappe & Roschger, 1989).

Cycloaddition Reactions

The compound has been utilized in cycloaddition reactions to generate novel heterocyclic compounds. For example, its use in 1,3-dipolar cycloaddition reactions has led to the synthesis of novel dispiro[Indeno[1,2-b]Quinoxaline-11,3′-Pyrrolizine-2′,2″-[1,3] Thiazolo[3,2-a]Pyrimidine] derivatives, showcasing its utility in creating complex molecular architectures with potential application in drug development and materials science (Ren et al., 2018).

Antimicrobial and Enzyme Assay Studies

Ionic liquid-promoted synthesis using the compound has led to the creation of novel chromone-pyrimidine coupled derivatives, which have been evaluated for their antimicrobial activity. Such studies not only contribute to understanding the compound's potential in medicinal chemistry but also provide insights into the development of new antimicrobial agents with enhanced efficacy and reduced side effects (Tiwari et al., 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its potential biological activity. For example, some pyrimidine derivatives have been found to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Future Directions

The future research on this compound would likely involve further exploration of its potential biological activities, as well as optimization of its synthesis process. This could involve testing the compound against various biological targets, studying its mechanism of action, and tweaking the synthesis process to improve yield or purity.